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Compound of Interest

Compound Name: Bis(trimethylsilyl) malonate

Cat. No.: B098957

An In-Depth Technical Guide to Bis(trimethylsilyl) Malonate

Introduction

Bis(trimethylsilyl) malonate (BTMSM), also known as malonic acid bis(trimethylsilyl) ester, is
a silyl ester derivative of malonic acid.[1] Its chemical structure features two trimethylsilyl (TMS)
groups protecting the carboxylic acid functionalities of the malonate backbone. This structural
modification enhances its solubility in organic solvents and modulates its reactivity, making it a
valuable and versatile reagent in modern organic synthesis.[2] For researchers, particularly
those in medicinal chemistry and materials science, a thorough understanding of BTMSM's
physical properties, reactivity, and handling requirements is paramount for its effective and safe
application.

This guide serves as a comprehensive technical resource for scientists and drug development
professionals. It details the core physical and chemical properties of BTMSM, outlines its
synthesis and purification, explores its key applications, and provides essential safety
protocols. The information presented herein is synthesized from established chemical literature
and supplier documentation to ensure technical accuracy and practical relevance.

Core Physical and Chemical Properties

The utility of any chemical reagent is fundamentally linked to its physical properties. These
parameters dictate the conditions required for storage, handling, and reaction setup. The key
properties of bis(trimethylsilyl) malonate are summarized below.
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Property Value Source(s)
bis(trimethylsilyl

IUPAC Name ( _y & [3]
propanedioate
Malonic acid bis(trimethylsilyl)

Synonyms [4]
ester, BTMSM

CAS Number 18457-04-0 [5]

Molecular Formula CoH2004Si2 [41[6]

Molecular Weight 248.42 g/mol [3][5]
Colorless to light yellow, clear

Appearance . [71[8]
liquid

N _ 63-66 °C at 1 mmHg; 102 °C

Boiling Point [5119]
at 15 mmHg

Density 0.974 g/mL at 25 °C [5][9]

Refractive Index (n20/D)

1.416

[5]

Flash Point

24 °C (75.2 °F) - closed cup

[°]

Hydrolytic Sensitivity

Reacts slowly with

moisture/water

[7]

The trimethylsilyl groups impart a non-polar character to the molecule, rendering it soluble in a

wide range of common organic solvents such as dichloromethane (DCM), tetrahydrofuran

(THF), and ethers. However, it is sensitive to moisture.[6][10] The presence of protic

substances, such as water or alcohols, can lead to the hydrolysis of the silyl ester bonds,

regenerating malonic acid and trimethylsilanol. This necessitates the use of anhydrous

conditions during its storage and in reactions where the integrity of the silyl ester is critical.[6]

[10]

Synthesis and Purification

The preparation of bis(trimethylsilyl) malonate is typically achieved through the silylation of

malonic acid. This process involves reacting malonic acid with a suitable silylating agent. Two
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common and effective methods are detailed below.

Synthesis via Trimethylsilyl Chloride (TMSCI)

This is the most conventional route, utilizing trimethylsilyl chloride as the silylating agent and a
tertiary amine base, such as triethylamine or pyridine, to neutralize the hydrochloric acid
byproduct.[2][11] The reaction must be performed under anhydrous conditions to prevent the
hydrolysis of TMSCI and the product.

Causality of Experimental Choices:

e Anhydrous Solvent (DCM): Dichloromethane is used as it is a relatively non-polar, aprotic
solvent that readily dissolves the reactants but does not react with them. Its anhydrous
nature is crucial to prevent premature hydrolysis of the TMSCI reagent.

o Triethylamine (Base): The reaction of malonic acid with TMSCI produces two equivalents of
HCI. Triethylamine is a non-nucleophilic base that scavenges this HCI, forming triethylamine
hydrochloride salt and driving the reaction to completion.

 Inert Atmosphere (Nitrogen): An inert atmosphere prevents atmospheric moisture from
interfering with the silylating agent and the moisture-sensitive product.

o Reflux: Heating the reaction to reflux provides the necessary activation energy to ensure the
complete disilylation of malonic acid.[2]

Experimental Protocol:

e Suspend malonic acid (1.0 equivalent) in anhydrous dichloromethane (DCM) in a flame-
dried, three-necked flask under a nitrogen atmosphere.

o Equip the flask with a reflux condenser, a dropping funnel, and a magnetic stirrer.
o Cool the stirred suspension in an ice bath (0 °C).
e Add triethylamine (2.2 equivalents) dropwise to the suspension.

» Following the addition of the base, add trimethylsilyl chloride (2.2 equivalents) dropwise,
maintaining the temperature at 0 °C.
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After the addition is complete, remove the ice bath and allow the mixture to warm to room
temperature.

Heat the reaction mixture to reflux and maintain for 12-24 hours to ensure complete
conversion.[2]

Cool the mixture and filter it to remove the precipitated triethylamine hydrochloride salt.[2]
Concentrate the filtrate under reduced pressure to remove the solvent.

Purify the resulting crude oil by vacuum distillation (63—-66 °C at 1 mmHg) to yield pure
bis(trimethylsilyl) malonate as a clear, colorless liquid.[2]
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Reactants & Setup
Malonic Acid in . . . . .
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Bis(trimethylsilyl) malonate physical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098957#bis-trimethylsilyl-malonate-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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